Cas no 1046815-98-8 (propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate)
1046815-98-8 structure
Product Name:propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate
CAS No:1046815-98-8
MF:C11H18N2O2
MW:210.272822856903
CID:2132909
PubChem ID:53302073
Update Time:2025-04-21
propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate
- isopropyl4-(cyanomethyl)piperidine-1-carboxylate
- isopropyl 4-(cyanomethyl)piperidine-1-carboxylate
- SCHEMBL3170644
- DB-059175
- AKOS015897713
- 1046815-98-8
- MVMHVLRNJJCONO-UHFFFAOYSA-N
-
- Inchi: 1S/C11H18N2O2/c1-9(2)15-11(14)13-7-4-10(3-6-12)5-8-13/h9-10H,3-5,7-8H2,1-2H3
- InChI Key: MVMHVLRNJJCONO-UHFFFAOYSA-N
- SMILES: O(C(C)C)C(N1CCC(CC#N)CC1)=O
Computed Properties
- Exact Mass: 210.136827821Da
- Monoisotopic Mass: 210.136827821Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 53.3Ų
propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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